2,2-diethyl 4-(bromomethyl)oxetane-2,2-dicarboxylate
Description
“2,2-diethyl 4-(bromomethyl)oxetane-2,2-dicarboxylate” is a chemical compound with the molecular formula C10H15BrO5 . It is a derivative of oxetane, a type of cyclic ether . The compound has a molecular weight of 295.13 .
Synthesis Analysis
The synthesis of oxetane derivatives, including “2,2-diethyl 4-(bromomethyl)oxetane-2,2-dicarboxylate”, can be achieved through various methods. One such method involves the use of Rhodium-Catalyzed O-H Insertion and C-C Bond-Forming Cyclization . This method allows for the synthesis of oxetane rings incorporating pendant functional groups . A wide variety of oxetane 2,2-dicarboxylates were accessed in high yields, including functionalized 3-/4-aryl- and alkyl-substituted oxetanes and fused oxetane bicycles .Molecular Structure Analysis
The molecular structure of “2,2-diethyl 4-(bromomethyl)oxetane-2,2-dicarboxylate” is represented by the InChI code1S/C10H15BrO5/c1-3-14-8(12)10(9(13)15-4-2)5-7(6-11)16-10/h7H,3-6H2,1-2H3 . Chemical Reactions Analysis
Oxetanes, including “2,2-diethyl 4-(bromomethyl)oxetane-2,2-dicarboxylate”, are employed as intermediates in synthetic chemistry in processes featuring ring expansion, ring opening, or rearrangement processes . The oxetane products can be further derivatized, while the ring is maintained intact, thus highlighting their potential as building blocks for medicinal chemistry .Physical And Chemical Properties Analysis
The compound “2,2-diethyl 4-(bromomethyl)oxetane-2,2-dicarboxylate” is a liquid at room temperature . The compound is stored at a temperature of 4 degrees Celsius .Safety and Hazards
The compound “2,2-diethyl 4-(bromomethyl)oxetane-2,2-dicarboxylate” is associated with certain hazards. It has been assigned the GHS07 pictogram, and the signal word “Warning” is used to indicate its potential hazards . Hazard statements associated with the compound include H315, H319, and H335 . Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
Oxetanes, including “2,2-diethyl 4-(bromomethyl)oxetane-2,2-dicarboxylate”, have received considerable attention in drug discovery and have been widely adopted in medicinal chemistry . They are considered stable adjuncts to improve solubility, lipophilicity, and other physicochemical properties toward drug-like molecules . Future research may focus on expanding the scope of oxetanes accessed through various synthesis methods and exploring their potential applications in medicinal chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-diethyl 4-(bromomethyl)oxetane-2,2-dicarboxylate involves the reaction of diethyl oxalate with bromomethyl methyl ether in the presence of a base to form 2,2-diethyl 4-(bromomethyl)oxetane-2-carboxylate. This intermediate is then reacted with ethyl chloroformate in the presence of a base to form the final product.", "Starting Materials": [ "Diethyl oxalate", "Bromomethyl methyl ether", "Base (such as sodium hydride or potassium carbonate)", "Ethyl chloroformate" ], "Reaction": [ "Step 1: Diethyl oxalate is reacted with bromomethyl methyl ether in the presence of a base (such as sodium hydride or potassium carbonate) to form 2,2-diethyl 4-(bromomethyl)oxetane-2-carboxylate.", "Step 2: The intermediate from step 1 is then reacted with ethyl chloroformate in the presence of a base (such as sodium hydride or potassium carbonate) to form the final product, 2,2-diethyl 4-(bromomethyl)oxetane-2,2-dicarboxylate." ] } | |
CAS RN |
1817001-01-6 |
Product Name |
2,2-diethyl 4-(bromomethyl)oxetane-2,2-dicarboxylate |
Molecular Formula |
C10H15BrO5 |
Molecular Weight |
295.1 |
Purity |
95 |
Origin of Product |
United States |
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